Cas no 1805668-48-7 (Methyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)benzoate)
Methyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)benzoate
-
- Inchi: 1S/C11H7ClF3NO2S/c1-18-10(17)8-2-6(4-12)9(3-7(8)5-16)19-11(13,14)15/h2-3H,4H2,1H3
- InChI Key: GSDFQXYCJDICEH-UHFFFAOYSA-N
- SMILES: ClCC1C=C(C(=O)OC)C(C#N)=CC=1SC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 382
- XLogP3: 3.6
- Topological Polar Surface Area: 75.4
Methyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015010699-250mg |
Methyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)benzoate |
1805668-48-7 | 97% | 250mg |
475.20 USD | 2021-06-21 | |
| Alichem | A015010699-500mg |
Methyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)benzoate |
1805668-48-7 | 97% | 500mg |
806.85 USD | 2021-06-21 | |
| Alichem | A015010699-1g |
Methyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)benzoate |
1805668-48-7 | 97% | 1g |
1,460.20 USD | 2021-06-21 |
Methyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)benzoate Related Literature
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
Additional information on Methyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)benzoate
Methyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)benzoate (CAS No. 1805668-48-7): A Comprehensive Overview
Methyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)benzoate, identified by its CAS number 1805668-48-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzoate derivatives, characterized by its unique structural features that include a cyano group, a chloromethyl moiety, and a trifluoromethylthio substituent. These structural elements contribute to its distinct chemical properties and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents.
The< strong>5-chloromethyl group in the molecule introduces a reactive site that can participate in various chemical transformations, such as nucleophilic addition reactions, which are commonly employed in the synthesis of more complex molecules. The< strong>cyano group, on the other hand, provides a polar functional handle that can enhance solubility in polar solvents and facilitate further derivatization. Additionally, the< strong>trifluoromethylthio substituent imparts electron-withdrawing effects and can influence the electronic properties of the aromatic ring, thereby modulating its reactivity and interaction with biological targets.
In recent years, there has been growing interest in benzoate derivatives due to their diverse pharmacological profiles. Research has demonstrated that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The< strong>Methyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)benzoate molecule, with its multifaceted structural features, is particularly intriguing as a potential lead compound for drug discovery.
One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are frequently implicated in various diseases, including cancer. By designing molecules that specifically target kinases, researchers aim to develop treatments that can modulate these pathways effectively. The< strong>cyano and< strong>trifluoromethylthio groups in Methyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)benzoate could serve as key pharmacophores for interacting with kinase active sites.
Furthermore, the< strong>5-chloromethyl group offers a versatile handle for further functionalization. This allows chemists to explore various derivatization strategies, such as Suzuki-Miyaura cross-coupling reactions or nucleophilic substitutions, to generate novel analogs with enhanced potency or selectivity. Such modifications are essential for optimizing drug candidates and improving their pharmacokinetic properties.
The< strong>Methyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)benzoate molecule also holds promise in the field of materials science. Its unique structural features make it a candidate for applications in organic electronics and photovoltaic devices. The presence of electron-withdrawing groups like the cyano and trifluoromethylthio moieties can influence the electronic properties of conjugated systems, making them suitable for use in organic semiconductors or light-emitting diodes (OLEDs).
In academic research, Methyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)benzoate has been utilized as a building block for more complex heterocyclic compounds. Heterocycles are essential scaffolds in medicinal chemistry due to their prevalence in biologically active natural products. By incorporating this compound into larger molecular frameworks, researchers can explore new chemical space and uncover novel pharmacological activities.
The synthesis of< strong>Methyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)benzoate involves multi-step organic transformations that highlight the synthetic utility of this intermediate. The process typically begins with the preparation of a substituted benzoic acid derivative, which is then subjected to esterification followed by selective functional group interconversions. These steps showcase the importance of carefully orchestrated chemical reactions to achieve the desired molecular architecture.
The< strong>Molecular weight and< strong>solubility profile of Methyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)benzoate are critical parameters that influence its handling and application in research settings. The compound's solubility in common organic solvents makes it amenable to various spectroscopic techniques and purification methods. Additionally, its molecular weight provides insights into its stability and potential interactions with biological targets.
In conclusion, Methyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)benzoate (CAS No. 1805668-48-7) is a versatile compound with significant potential in pharmaceutical research and beyond. Its unique structural features make it an attractive scaffold for drug discovery efforts aimed at developing kinase inhibitors and other therapeutic agents. Furthermore, its utility in materials science and as a building block for heterocyclic compounds underscores its broad applicability across multiple scientific disciplines.
1805668-48-7 (Methyl 5-chloromethyl-2-cyano-4-(trifluoromethylthio)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)